Cas no 76-39-1 (2-Methyl-2-nitropropan-1-ol)
2-Methyl-2-nitropropan-1-ol structure
Product Name:2-Methyl-2-nitropropan-1-ol
CAS No:76-39-1
MF:C4H9NO3
MW:119.119161367416
MDL:MFCD00007394
CID:34048
PubChem ID:6442
Update Time:2025-04-19
2-Methyl-2-nitropropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-nitro-1-propanol
- Methylnitropropanol
- 2-methyl-2-nitropropan-1-ol
- 2-Nitroisobutanol
- 2-Methyl-2-nitropropanol
- 2-Nitro-2-methyl-1-propanol
- 2-Nitro-2-methylpropanol
- NSC 17676
- 1-Propanol, 2-methyl-2-nitro-
- 1-Propanol,2-methyl-2-nitro-
- RGG97AOX42
- MVGJRISPEUZYAQ-UHFFFAOYSA-N
- NSC17676
- DSSTox_CID_6436
- DSSTox_RID_78112
- DSSTox_GSID_26436
- WLN: WNX1&1&1Q
- 2-methyl-2-nitro-propan-1-ol
- C
- LS-122556
- SCHEMBL324864
- NSC-17676
- AS-59479
- NCGC00255278-01
- FT-0612922
- AI3-02258
- MFCD00007394
- EN300-251459
- M0696
- 76-39-1
- CHEMBL3187854
- DTXCID706436
- UNII-RGG97AOX42
- Tox21_301911
- EINECS 200-957-6
- HSDB 5213
- AKOS015912963
- D95399
- CS-0242540
- 2-METHYL-2-NITROPROPAN-1-OL [HSDB]
- Q27288109
- DTXSID8026436
- CAS-76-39-1
- InChI=1/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H
- NS00037777
- DB-056053
- ALBB-029029
- 2Methyl2nitro1propanol
- 2Nitro2methyl1propanol
- FM136134
- 2Methyl2nitropropan1ol
- 200-957-6
- 1Propanol, 2methyl2nitro
- 2Nitro2methylpropanol
- 2Methyl2nitropropanol
- 2-Methyl-2-nitropropan-1-ol
-
- MDL： MFCD00007394
- Inchi： 1S/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H3
- InChI Key： MVGJRISPEUZYAQ-UHFFFAOYSA-N
- SMILES： OCC(C)(C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 119.05800
- Monoisotopic Mass: 119.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 93.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
Experimental Properties
- Density: 1.0765 (estimate)
- Melting Point: 86.0 to 90.0 deg-C
- Boiling Point: 96°C/10mmHg(lit.)
- Flash Point: 92.1°C
- Refractive Index: 1.4413 (estimate)
- PSA: 66.05000
- LogP: 0.55720
2-Methyl-2-nitropropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158750-25G |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 98% | 25g |
¥896.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158750-5g |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 98% | 5g |
¥283.90 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863279-5g |
2-Methyl-2-nitro-1-propanol |
76-39-1 | ≥98%(GC) | 5g |
￥380.00 | 2022-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0696-25G |
2-Methyl-2-nitro-1-propanol |
76-39-1 | >98.0%(GC) | 25g |
¥995.00 | 2024-04-16 | |
| abcr | AB138813-25 g |
2-Methyl-2-nitro-1-propanol, 98%; . |
76-39-1 | 98% | 25g |
€101.60 | 2022-03-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0696-25g |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 98.0%(GC) | 25g |
￥945.0 | 2022-06-10 | |
| TRC | M241645-250mg |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 250mg |
$ 155.00 | 2022-06-04 | ||
| TRC | M241645-500mg |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | M241645-1000mg |
2-Methyl-2-nitropropan-1-ol |
76-39-1 | 1g |
$230.00 | 2023-05-18 | ||
| Enamine | EN300-251459-0.1g |
2-methyl-2-nitropropan-1-ol |
76-39-1 | 95% | 0.1g |
$29.0 | 2024-06-19 |
2-Methyl-2-nitropropan-1-ol Related Literature
-
Mai-Genrikh A. Shvekhgeimer Russ. Chem. Rev. 1998 67 35
-
Susobhan Das,Amit Mondal,C. Malla Reddy Chem. Soc. Rev. 2020 49 8878
-
3. Kinetic studies of the reaction of some nitrosoalkanes with nitrogen dioxideBrian G. Gowenlock,Boyd King,Josef Pfab,Michal Witanowski J. Chem. Soc. Perkin Trans. 2 1998 483
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Christopher Magee,Aruna Earla,Jennifer Petraitis,Chad Higa,Rebecca Braslau,Per B. Zetterlund,Fawaz Aldabbagh Polym. Chem. 2014 5 5725
-
Kai Miao,Mao Liang,Zhihui Wang,Chunyao Zhang,Zhe Sun,Song Xue Phys. Chem. Chem. Phys. 2017 19 1927
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